6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide

• IUPAC Name: 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H17N3O/c1-11-6-4-5-7-13(11)17-15(19)12-8-9-14(16-10-12)18(2)3/h4-10H,1-3H3,(H,17,19)
• InChI Key: LQYWFCUYAMBFEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CN=C(C=C2)N(C)C
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential anticancer properties. It was first synthesized in the 1980s by researchers at the University of Auckland in New Zealand. Since then, DMXAA has been the subject of numerous scientific studies aimed at understanding its mechanism of action and potential applications in cancer treatment.

Mechanism of Action

The exact mechanism of action of 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide is not fully understood, but it is believed to work by activating the STING pathway, a signaling pathway involved in the immune response to viral infections and cancer. 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide binds to a receptor called STING, which triggers the production of interferons and other cytokines that activate immune cells and promote the destruction of cancer cells.
Biochemical and Physiological Effects:
6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide has been shown to have a number of biochemical and physiological effects, including the activation of immune cells, the induction of cytokine production, and the inhibition of tumor blood vessel formation. It has also been found to enhance the activity of other anticancer agents, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide is its potent anti-tumor activity, which has been demonstrated in numerous preclinical studies. However, there are also some limitations to its use in lab experiments. For example, 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide can be difficult to synthesize and purify, and its mechanism of action is not fully understood. Additionally, its efficacy in clinical trials has been mixed, with some studies showing promising results and others showing little to no benefit.

Future Directions

Despite these limitations, there is still significant interest in 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide as a potential cancer treatment. Future research directions include:
1. Further elucidating the mechanism of action of 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide, including its interactions with the STING pathway and other immune signaling pathways.
2. Developing more efficient synthesis and purification methods for 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide, to facilitate its use in clinical trials.
3. Studying the efficacy of 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide in combination with other anticancer agents, such as immunotherapy and targeted therapy.
4. Investigating the potential use of 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide in combination with radiation therapy, to enhance its anti-tumor activity.
5. Exploring the use of 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide in other disease settings, such as autoimmune disorders and viral infections.
6. Developing new formulations of 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide that are more stable and easier to administer, to improve its clinical utility.

Synthesis Methods

6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide can be synthesized through a multi-step process involving the reaction of 2-aminonicotinic acid with 2-methylphenylisocyanate, followed by the addition of dimethylamine. The final product is obtained through purification and recrystallization.

Scientific Research Applications

6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide has been shown to have potent anti-tumor activity in preclinical studies. It works by activating the immune system and inducing the production of cytokines, which in turn stimulate the destruction of cancer cells. 6-(dimethylamino)-N-(2-methylphenyl)pyridine-3-carboxamide has been found to be effective against a variety of cancer types, including melanoma, lung cancer, and colon cancer.